2-phenyl-4H,5H,6H,7H-furo[2,3-c]pyridine hydrochloride

• IUPAC Name: 2-phenyl-4,5,6,7-tetrahydrofuro[2,3-c]pyridine;hydrochloride
• InChI: InChI=1S/C13H13NO.ClH/c1-2-4-10(5-3-1)12-8-11-6-7-14-9-13(11)15-12;/h1-5,8,14H,6-7,9H2;1H
• InChI Key: LGIIFZPWSIRNML-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C=C(O2)C3=CC=CC=C3.Cl
• Molecular Formula: C13H14ClNO
• Molecular Weight: 235.71 g/mol

Description

2-phenyl-4H,5H,6H,7H-furo[2,3-c]pyridine hydrochloride is a heterocyclic compound that has been the subject of extensive research due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds :

  • Arylmethylidene derivatives of furan-2(3H)-ones, closely related to 2-phenyl-4H,5H,6H,7H-furo[2,3-c]pyridine hydrochloride, are important for synthesizing heterocyclic compounds containing pyrimidine and pyridazine structural fragments. These compounds show potential for biological activities involving pyridine and pyridazine fragments (Aniskova, Grinev, & Yegorova, 2017).

• Derivatives of Furo[3,2-c]pyridine :

  • Research on 2-[3-(trifluoromethyl)phenyl]furo[3,2-c]pyridine derivatives reveals the potential of these compounds in various chemical reactions and possible applications in material science and pharmaceuticals (Bradiaková et al., 2009).

• Pyrimidine N,N'-Dioxides Research :

  • Pyrimidine N,N'-dioxides, structurally related to the furo[2,3-c]pyridine class, undergo transformations that yield furo[3,2-d] pyrimidine derivatives, highlighting the versatility of these compounds in organic synthesis (Sedova & Mamaev, 1979).

• New Series of Pyridine and Fused Pyridine Derivatives :

  • The synthesis of new series of pyridine and fused pyridine derivatives, including those similar to this compound, has implications for the development of novel compounds with potential applications in various scientific fields (Al-Issa, 2012).

• PKCtheta Inhibitors :

  • Some derivatives of furo[2,3-c]pyridine are studied as inhibitors of PKCtheta, an enzyme implicated in several biological processes, indicating potential pharmaceutical applications (Subrath et al., 2009).

• Cancer Research :

  • Derivatives of furo[3,2-c]pyridine have been synthesized and evaluated for their biological activities, including potential anti-cancer properties. This demonstrates the compound's relevance in therapeutic research and drug development (Kwon et al., 2015).

• Coordination Polymers and Complexes :

  • The structural and magnetic properties of coordination polymers involving pyridine derivatives, including those similar to furo[2,3-c]pyridine, are of interest in material science and chemistry (Zhao et al., 2008).